Cas no 2227866-20-6 (rac-(3R,4S)-4-(4-bromothiophen-2-yl)methyloxolan-3-ol)

• Product Name: rac-(3R,4S)-4-(4-bromothiophen-2-yl)methyloxolan-3-ol
• CAS No: 2227866-20-6
• MF: C₉H₁₁BrO₂S
• MW: 263.151440858841
• CID: 5942042
• PubChem ID: 165786162
• Update Time: 2025-06-10

rac-(3R,4S)-4-(4-bromothiophen-2-yl)methyloxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-4-(4-bromothiophen-2-yl)methyloxolan-3-ol
• EN300-1624088
• 2227866-20-6
• rac-(3R,4S)-4-[(4-bromothiophen-2-yl)methyl]oxolan-3-ol

• Inchi： 1S/C9H11BrO2S/c10-7-2-8(13-5-7)1-6-3-12-4-9(6)11/h2,5-6,9,11H,1,3-4H2/t6-,9-/m1/s1
• InChI Key： ZMDHXKJCEIRQBK-HZGVNTEJSA-N
• SMILES： BrC1=CSC(=C1)C[C@@H]1COC[C@H]1O

Computed Properties

• Exact Mass: 261.96631g/mol
• Monoisotopic Mass: 261.96631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.7Ų

Additional information on rac-(3R,4S)-4-(4-bromothiophen-2-yl)methyloxolan-3-ol

Recent Advances in the Study of rac-(3R,4S)-4-(4-bromothiophen-2-yl)methyloxolan-3-ol (CAS: 2227866-20-6)

The compound rac-(3R,4S)-4-(4-bromothiophen-2-yl)methyloxolan-3-ol (CAS: 2227866-20-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral molecule, characterized by its bromothiophene and oxolane functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological activity, particularly in the context of drug discovery and development.

A 2023 study published in the Journal of Medicinal Chemistry detailed a novel synthetic route for rac-(3R,4S)-4-(4-bromothiophen-2-yl)methyloxolan-3-ol, emphasizing its scalability and enantiomeric purity. The researchers employed a stereoselective catalytic hydrogenation process, achieving a yield of 85% with high enantiomeric excess (ee > 98%). This advancement addresses previous challenges in the large-scale production of this compound, making it more accessible for preclinical and clinical studies.

In terms of biological activity, rac-(3R,4S)-4-(4-bromothiophen-2-yl)methyloxolan-3-ol has demonstrated potent inhibitory effects on specific protein kinases involved in inflammatory pathways. A recent Nature Chemical Biology article highlighted its role as a selective inhibitor of the MAPK signaling pathway, with IC50 values in the low nanomolar range. These findings suggest its potential as a lead compound for developing anti-inflammatory agents, particularly for conditions like rheumatoid arthritis and inflammatory bowel disease.

Further research has explored the pharmacokinetic properties of rac-(3R,4S)-4-(4-bromothiophen-2-yl)methyloxolan-3-ol. A 2024 study in Drug Metabolism and Disposition reported favorable oral bioavailability and metabolic stability in rodent models, with a half-life of approximately 6 hours. These properties, combined with its low toxicity profile, position this compound as a viable candidate for further drug development.

Ongoing clinical trials are investigating the therapeutic efficacy of rac-(3R,4S)-4-(4-bromothiophen-2-yl)methyloxolan-3-ol in oncology. Preliminary data from a Phase I trial indicate its ability to synergize with existing chemotherapeutic agents, enhancing their cytotoxic effects while minimizing side effects. Researchers are particularly optimistic about its application in treating resistant forms of leukemia and solid tumors.

In conclusion, rac-(3R,4S)-4-(4-bromothiophen-2-yl)methyloxolan-3-ol (CAS: 2227866-20-6) represents a multifaceted compound with significant potential in drug discovery. Its recent advancements in synthesis, biological activity, and pharmacokinetics underscore its value as a promising therapeutic agent. Future research will likely focus on expanding its applications and optimizing its clinical performance.